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Enzaprost Technical Support Center
Welcome to the Enzaprost Technical Support Center. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on managing

variability in estrous response to Enzaprost (dinoprost tromethamine), a prostaglandin F2α

analogue. Here you will find troubleshooting guides and frequently asked questions to address

common issues encountered during your experiments.

Troubleshooting Guide
This guide provides solutions to specific problems you may encounter when using Enzaprost
for estrous synchronization.

Problem: Poor or no estrous response after Enzaprost administration.

Possible Cause 1: Timing of Administration. Enzaprost is most effective when administered

during the dioestrus phase of the estrous cycle (days 6-16 in cattle), when a functional

corpus luteum (CL) is present.[1] Administration before day 5 of the cycle is unlikely to cause

luteolysis as the CL may not be fully developed.[2][3]
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Solution: Ensure accurate determination of the estrous cycle stage before administration.

If the cycle stage is unknown, a second dose administered 10 to 12 days after the first can

improve synchronization rates.[4][5][6]

Possible Cause 2: Animal is not cycling (anestrous). Animals that are not cycling due to

factors like low body condition, recent parturition, or stress will not respond to Enzaprost.[1]

Prostaglandins do not induce cyclicity in anestrous females.[1]

Solution: Ensure animals are on a good nutritional plane and have an adequate body

condition score. For postpartum animals, allow sufficient time for uterine involution and

resumption of cyclicity. Protocols incorporating progestins (e.g., CIDRs) may help induce

cyclicity in some anestrous animals.[1][7]

Possible Cause 3: Incorrect Dosage or Administration. Sub-optimal dosage or improper

administration technique can lead to a reduced response.

Solution: Adhere strictly to the recommended dosage for the species being studied.

Administer via deep intramuscular injection using aseptic techniques to avoid infection and

ensure proper drug delivery.[4][6]

Possible Cause 4: Presence of Multiple Corpora Lutea. In some cases, particularly in high-

producing dairy cows, the presence of multiple CLs can reduce the estrous response to a

standard dose of PGF2α.[8][9]

Solution: In situations where multiple ovulations are suspected, an increased dose of

dinoprost may improve the estrous response.[8][9]

Problem: High variability in the timing of estrus onset.

Possible Cause 1: Stage of Follicular Wave. The timing of estrus onset after Enzaprost
administration can be influenced by the stage of the follicular wave at the time of treatment.

[8]

Solution: For tighter synchrony, especially for fixed-time artificial insemination (FTAI),

consider using protocols that synchronize follicular waves, such as those incorporating

GnRH.[1][10]
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Possible Cause 2: Individual Animal Variation. Biological variability among animals will

always contribute to some variation in response time.

Solution: While this cannot be eliminated, using a sufficiently large group of animals in

your experimental design can help to account for this variability statistically.

Problem: Low conception rates despite good estrous response.

Possible Cause 1: Mistimed Artificial Insemination (AI). Incorrect timing of AI relative to the

onset of estrus is a common cause of reduced fertility.

Solution: For protocols relying on estrus detection, insemination should typically occur 12

to 14 hours after the first observation of standing heat.[7] For FTAI protocols, adhere

strictly to the recommended insemination window post-Enzaprost or the final hormonal

treatment.[4][11]

Possible Cause 2: Semen Quality and Handling. Poor quality or improperly handled semen

will result in poor conception rates.

Solution: Ensure that semen is sourced from a reputable supplier and that proper thawing

and handling procedures are followed.

Possible Cause 3: Uterine Health. Underlying uterine pathologies can impair fertility even

with successful synchronization.

Solution: Ensure animals are free from uterine infections or other reproductive tract

abnormalities before inclusion in a study. Enzaprost can be used as an aid in the

treatment of chronic metritis or pyometra where a functional CL is present.[4][5][6]

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of Enzaprost?

A1: Enzaprost contains dinoprost, a synthetic analogue of prostaglandin F2α (PGF2α). Its

primary action is luteolysis, which is the regression of the corpus luteum (CL).[5][6][12] The CL

produces progesterone, a hormone that maintains pregnancy and inhibits the return to estrus.

By causing the CL to regress, progesterone levels decline, allowing the animal to return to
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estrus and ovulate.[12][13] Dinoprost also has a stimulatory effect on smooth muscle fibers.[5]

[6]

Q2: What are the recommended dosages for Enzaprost?

A2: Dosages vary by species and intended use. The following table summarizes common

dosages.

Species Indication
Dosage of
Dinoprost

Volume of
Enzaprost (5
mg/mL)

Cattle
Estrus

Synchronization
25 mg 5 mL

Treatment of Sub-

estrus
25 mg 5 mL

Induction of Abortion

(until day 120)
25 mg 5 mL

Induction of Parturition

(on or after day 270)
25 mg 5 mL

Aid in treatment of

Metritis/Pyometra
25 mg 5 mL

Pigs
Induction of Parturition

(from day 111)
10 mg 2 mL

Post-partum use 10 mg 2 mL

Note: This table provides a summary. Always consult the product data sheet for complete

prescribing information.[4][14]

Q3: How soon after Enzaprost administration can I expect to see estrus?

A3: In cattle treated during dioestrus, estrus is typically observed within two to four days after

administration.[3][4][6] The interval from administration to parturition in cattle is one to eight
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days (average three days).[4][5][6] In pigs, the response to treatment for parturition induction

varies, with farrowing typically occurring between 24 and 36 hours after administration.[4][5][6]

Q4: Can Enzaprost be used in pregnant animals?

A4: Enzaprost should not be administered to pregnant animals unless the intention is to

induce abortion or parturition, as it can terminate pregnancy.[4][5][6]

Q5: What are the potential side effects of Enzaprost?

A5: In cattle, side effects are rare but may include transient increases in rectal temperature and

limited salivation, which typically resolve within an hour.[4] In pigs, transient side effects can

include increased body temperature, increased respiratory rate, increased salivation,

stimulation of defecation and urination, and other signs that mimic pre-parturition behavior.[4]

These effects are usually seen within 10 minutes of injection and disappear within three hours.

[4]

Experimental Protocols
Protocol 1: Estrus Synchronization in Cattle with a Two-Dose Regimen

This protocol is suitable when the stage of the estrous cycle is unknown.

Administer a 25 mg dose of dinoprost (5 mL of Enzaprost) via intramuscular injection.

Administer a second 25 mg dose of dinoprost 11 (or 10 to 12) days after the first injection.[4]

[5][6]

Animals will typically return to estrus and ovulate within two to four days after the second

injection.[4][6]

Artificial insemination can be performed upon detected estrus or at a fixed time (e.g., 72 and

96 hours after the second injection is often recommended).[4][6]

Protocol 2: Ovsynch Protocol for Timed Artificial Insemination in Cattle

This protocol synchronizes both follicular development and the timing of ovulation.
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Day 0: Administer Gonadotropin-Releasing Hormone (GnRH) to synchronize follicular wave

emergence.

Day 7: Administer a 25 mg dose of dinoprost (5 mL of Enzaprost) to regress the corpus

luteum.

Day 9: Administer a second dose of GnRH to induce ovulation of the dominant follicle.

16-24 hours after the second GnRH injection: Perform fixed-time artificial insemination.

Data Presentation
Table 1: Expected Estrus Response to Enzaprost in Cattle

Parameter Expected Outcome Reference

Onset of Estrus after effective

dose
2 to 4 days [3][4][6]

Interval to Parturition (when

used for induction)
1 to 8 days (average 3 days) [4][5][6]

Table 2: Pregnancy Rates in Different Synchronization Protocols in Beef Cattle

Protocol Pregnancy Rate Reference

Select Synch (Heifers) 23% [11]

PRID-Synch (Heifers) 25% [11]

Modified PRID-Synch (Cows) 61.29% [11]

Standard PRID-Synch (Cows) 75.6% [11]
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Click to download full resolution via product page

Caption: Signaling pathway of Enzaprost leading to luteolysis.
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Caption: Experimental workflow for estrous synchronization in cattle.
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Caption: Troubleshooting decision tree for poor estrous response.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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